Cas no 1263179-33-4 (3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one)

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one structure
1263179-33-4 structure
Product Name:3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
CAS No:1263179-33-4
MF:C6H4BrF2NO
MW:224.002867698669
MDL:MFCD18791574
CID:5158454
PubChem ID:112693744
Update Time:2023-11-24

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
    • 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
    • Z1269240142
    • 2(1H)-Pyridinone, 3-bromo-1-(difluoromethyl)-
    • MDL: MFCD18791574
    • Inchi: 1S/C6H4BrF2NO/c7-4-2-1-3-10(5(4)11)6(8)9/h1-3,6H
    • InChI Key: AVZMVLBYVKPAAY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN(C(F)F)C1=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 237
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01142752-100mg
3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
1263179-33-4 98%
100mg
¥411.0 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01142752-250mg
3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
1263179-33-4 98%
250mg
¥616.0 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01142752-1g
3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
1263179-33-4 98%
1g
¥1541.0 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01142752-5g
3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
1263179-33-4 98%
5g
¥5396.0 2023-04-03
Enamine
EN300-221545-0.05g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
0.05g
$252.0 2023-09-16
Enamine
EN300-221545-0.1g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
0.1g
$376.0 2023-09-16
Enamine
EN300-221545-0.25g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
0.25g
$538.0 2023-09-16
Enamine
EN300-221545-0.5g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
0.5g
$847.0 2023-09-16
Enamine
EN300-221545-1.0g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
1g
$1086.0 2023-05-20
Enamine
EN300-221545-2.5g
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1263179-33-4 95%
2.5g
$2127.0 2023-09-16

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ,  Water ;  12 h, 80 °C
Reference
Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines
Zhou, Sen; et al, Journal of Organic Chemistry, 2021, 86(9), 6879-6887

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Raw materials

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Preparation Products

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